Cas no 59662-65-6 (Methylthiomethyl p-tolyl sulfone)

• Product Name: Methylthiomethyl p-tolyl sulfone
• CAS No: 59662-65-6
• MF: C₉H₁₂O₂S₂
• MW: 216.320380210876
• MDL: MFCD00010750
• CID: 860403
• PubChem ID: 87572868
• Update Time: 2025-11-04

Methylthiomethyl p-tolyl sulfone Chemical and Physical Properties

Names and Identifiers

• Methylthiomethyltolylsulfone
• Methylthiomethyl p-Tolyl Sulfone
• (methylthio)methyl p-tolyl sulfone
• Methyl
• METHYL P-TOLUENESULFONYLMETHYL SULFIDE
• Methylmercapto-(toluol-4-sulfonyl)-methan
• METHYLMERCAPTOMETHYL P-TOLYL SULFONE
• Methylmercaptomethyl-p-tolyl-sulfon
• Methylmercapto-p-tolylsulfon-methan
• methylsulfanyl-(toluene-4-sulfonyl)-methane
• Methylthiomethyl p-tolyl sulfo
• METHYLTHIOMETHYL P-TOLYL SULPHONE
• MT-SULFONE
• p-Tolyl(methylthiomethyl) sulfone
• Tosylmethylmethyl sulfide
• Methyl(tosylmethyl)sulfane
• XAARLLNXZJTFPQ-UHFFFAOYSA-N
• 1-methyl-4-(methylsulfanylmethylsulfonyl)benzene
• METHYLTHIOMETHYLP-TOLYLSULFONE
• XAARLLNXZJTFPQ-UHFFFAOYSA-
• 4-[(Methylthio)methylsulfonyl]toluene
• (Methylthio)(p-Toluenesulfonyl)methane
• ZB002188
• M0875
• MFCD00010750
• SCHEMBL1368251
• D91395
• AS-58826
• InChI=1/C9H12O2S2/c1-8-3-5-9(6-4-8)13(10,11)7-12-2/h3-6H,7H2,1-2H3
• METHYLTHIOMETHYL P-TOLYL SULFONE, 98%
• AKOS015840471
• 1-methyl-4-(methylsulfanyl)methanesulfonylbenzene
• DB-053436
• 4-Methylphenyl (methylsulfanyl)methyl sulfone #
• 59662-65-6
• Methylthiomethyl p-tolyl sulfone

• MDL： MFCD00010750
• Inchi： 1S/C9H12O2S2/c1-8-3-5-9(6-4-8)13(10,11)7-12-2/h3-6H,7H2,1-2H3
• InChI Key： XAARLLNXZJTFPQ-UHFFFAOYSA-N
• SMILES： S(CSC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 216.02800
• Monoisotopic Mass: 216.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: Not available
• Density: 1.215
• Melting Point: 82.0 to 85.0 deg-C
• Boiling Point: 367.4°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.559
• PSA: 67.82000
• LogP: 3.17000
• Solubility: Not available

Methylthiomethyl p-tolyl sulfone Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on Methylthiomethyl p-tolyl sulfone

Comprehensive Analysis of Methylthiomethyl p-tolyl sulfone (CAS No. 59662-65-6): Properties, Applications, and Industry Trends

Methylthiomethyl p-tolyl sulfone (CAS No. 59662-65-6) is a specialized organic compound gaining attention in pharmaceutical intermediates, agrochemical synthesis, and material science. This sulfone derivative features a unique molecular structure combining a methylthiomethyl group with a p-tolyl moiety, enabling versatile reactivity. Researchers increasingly focus on its role as a building block for bioactive molecules, particularly in developing crop protection agents and drug discovery pipelines.

The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar aprotic solvents make it valuable for multistep organic synthesis. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, where the sulfone group acts as a traceless directing agent. Industry reports indicate growing demand for high-purity Methylthiomethyl p-tolyl sulfone (≥98%), driven by stringent quality requirements in GMP-compliant manufacturing.

Environmental considerations have spurred innovation in green synthesis routes for 59662-65-6. A 2023 Journal of Organic Chemistry publication demonstrated a catalyst-free protocol using biobased solvents, achieving 89% yield with reduced energy consumption. Such advancements align with the sustainable chemistry movement, addressing common search queries like "eco-friendly sulfone synthesis" and "green alternatives to traditional reagents".

Analytical characterization of Methylthiomethyl p-tolyl sulfone typically involves HPLC-MS (retention time 6.2 min in C18 columns) and NMR spectroscopy (characteristic singlet at 2.42 ppm for methyl protons). The compound's chromatographic behavior has become a reference topic in analytical chemistry forums, particularly regarding method development for sulfone detection in complex matrices.

Emerging applications include its use in electronic materials, where the sulfone moiety contributes to charge transport properties in organic semiconductors. Patent analysis reveals a 40% increase in filings referencing CAS 59662-65-6 since 2020, primarily in OLED technology and photoresist formulations. This correlates with rising searches for "sulfone-based electronic materials" across scientific databases.

Quality control protocols emphasize residual solvent monitoring, particularly for DMF and dichloromethane, with modern GC-headspace techniques achieving detection limits below 10 ppm. Regulatory compliance remains crucial, as evidenced by recent updates to ICH Q3C guidelines affecting pharmaceutical-grade sulfones.

The compound's structure-activity relationship continues to inspire medicinal chemistry research. Computational studies using molecular docking simulations suggest potential interactions with kinase domains, making 59662-65-6 a candidate for fragment-based drug design. Such findings frequently appear in discussions about "small molecule drug development" and "targeted cancer therapies".

Supply chain dynamics show regional variations, with APAC manufacturers dominating production capacity (72% market share in 2023). Technical advancements in continuous flow chemistry are reshaping manufacturing paradigms, reducing batch-to-batch variability—a key concern for researchers querying "consistent sulfone suppliers" and "scale-up challenges in fine chemicals".

Future perspectives include exploring enantioselective transformations of Methylthiomethyl p-tolyl sulfone, with preliminary studies showing promise in asymmetric catalysis. The compound's chiral derivatives could open new avenues in stereoselective synthesis, addressing growing interest in "single-isomer pharmaceuticals" and "chiral auxiliaries" across research communities.